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Compound of Interest |

Compound Name: 1-(2-Pyrenyl)ethanol
CAS No.: 86470-99-7
Cat. No.: B13782576

Get Quote

Strategic Overview: The "Zero-Trace" Standard

In drug development and advanced organic synthesis, 1-(2-Pyrenyl)ethanol (CAS 86470-99-
7) represents a specific class of polycyclic aromatic hydrocarbon (PAH) derivatives. While
pyrene itself is often classified as Group 3 (not classifiable as to its carcinogenicity to humans)
by IARC, substituted pyrenyl compounds in research settings must be managed under the
"Presumed Hazardous" protocol.

This guide moves beyond generic safety sheets. It provides a field-validated, closed-loop
disposal strategy designed to prevent environmental persistence and cross-contamination in
the laboratory.

Core Safety Directive: Treat 1-(2-Pyrenyl)ethanol as a suspected carcinogen and a chronic
aquatic toxin. All disposal workflows must prioritize incineration over landfilling to ensure
complete destruction of the aromatic core.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity and hazard profile to ensure compatibility
with your facility’s waste stream.
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Data / Specification

Chemical Name

1-(2-Pyrenyl)ethanol

CAS Number 86470-99-7
Molecular Formula Ci1sH140
Molecular Weight 246.30 g/mol

Physical State

Solid (typically off-white to pale yellow powder)

Solubility

Insoluble in water; soluble in organic solvents
(DCM, Ethanol, Acetone).[1][2][3][4]

GHS Classifications

H350 (May cause cancer - precautionary), H410
(Very toxic to aquatic life with long-lasting

effects).

RCRA Status

Not explicitly U-listed, but must be treated as
Characteristic Hazardous Waste (Toxicity) if
leachable, or managed as "Non-Halogenated

Organic" waste.

Operational Disposal Workflow

The following logic flow ensures that every milligram of waste is routed to the correct

destruction method.
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Waste Generation Source

Determine Waste Type

Solutions  Powder/Gloves/Paper mpty Vials/Needles

Solid Waste Trace Contamination
(Pure Substance / Contaminated Solids) (Glassware / Sharps)
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(Mother Liquors / Rinsates)

l
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Wipes/PPE Needles/Broken Glass
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Container A:
Solid Hazardous Waste
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Yes (e.g., DCM, Chloroform) \No (e.g., Ethanol, Acetone)

Container B: Container C:
Halogenated Organic Waste Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-(2-Pyrenyl)ethanol waste streams to ensure
regulatory compliance and safety.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)

Applicability: Expired reagents, weighing boats, contaminated gloves, and spill cleanup
materials.

» Containment: Do not throw in the general trash. Use a wide-mouth high-density polyethylene
(HDPE) jar or a dedicated hazardous waste bag.
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o Labeling: Mark the container clearly with "Hazardous Waste - Solid - Toxic/Carcinogenic".
List "1-(2-Pyrenyl)ethanol" explicitly as a constituent.[2][5][6]

o Disposal Path: This stream must be designated for High-Temperature Incineration.
Landfilling is prohibited for PAH derivatives due to groundwater leaching risks.

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC effluents, and rotary evaporator condensates.
» Solvent Segregation:

o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, place in
the Halogenated Waste carboy.

o Scenario 2 (Non-Halogenated): If dissolved in Ethanol, Methanol, or Acetone, place in the
Non-Halogenated / Flammable Waste carboy.

» Concentration Limits: If the concentration of 1-(2-Pyrenyl)ethanol is high (>5%), consider
precipitating the solid (if possible) to dispose of it as solid waste, reducing the load on the
liquid solvent stream.

o Cap & Seal: Ensure caps are vapor-tight to prevent the release of volatile solvents carrying
PAH aerosols.

Protocol C: Decontamination of Glassware (The "Triple
Rinse" System)

Applicability: Flasks, beakers, and spatulas.

Scientific Rationale: Pyrene derivatives adhere strongly to glass surfaces. A simple water wash
is ineffective and dangerous.

e Primary Rinse: Rinse the vessel with a solvent in which the compound is highly soluble (e.g.,
Acetone or DCM).

o Action: Collect this rinse into the appropriate Liquid Waste container (Protocol B). Do not
pour down the drain.
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e Secondary Rinse: Repeat the solvent rinse.

o Final Wash: Wash with hot soapy water (Alconox or similar surfactant) to remove residual
films.

 Verification: Under UV light (365 nm), pyrene derivatives typically fluoresce (blue/green).
Check glassware with a handheld UV lamp. If fluorescence persists, repeat the solvent rinse.

Emergency Protocols: Spill Management

Immediate Action: Evacuate the immediate area if dust is airborne.

Scenario Response Procedure

Do NOT sweep dry. This generates toxic dust. 1.
Cover spill with wet paper towels (water or
) ethanol) to suppress dust.2. Scoop up the wet
Dry Powder Spill ) ) )
slurry and place in Solid Waste container.3.
Clean area with soap and water; collect wipes

as hazardous waste.

1. Absorb with vermiculite, sand, or commercial

spill pads.2. Place saturated absorbent in a

Liquid Spill , _
sealed bag/container.3. Label as "Debris
contaminated with Pyrenyl-ethanol”.

Wash immediately with soap and water for 15

Skin Exposure minutes. Avoid using alcohol on skin, as it may

increase transdermal absorption of the PAH.

Regulatory Compliance (US/EU Context)

o USA (EPA/RCRA): While 1-(2-Pyrenyl)ethanol is not specifically U-listed, it must be
characterized. If the waste exhibits toxicity (TCLP) or is mixed with listed solvents (e.g., F-
listed solvents like DCM), it carries the corresponding codes.

o Best Practice: Manage as Class 6.1 (Toxic Substance).
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e EU (REACH): Treat as a Substance of Very High Concern (SVHC) candidate due to PAH
structure. Ensure disposal via a certified chemical waste contractor specializing in
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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